Cas no 477846-05-2 (3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE)

• Product Name: 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• CAS No: 477846-05-2
• MF: C₁₀H₆ClF₃N₂OS
• MW: 294.680650234222
• MDL: MFCD01568199
• CID: 5232116
• Update Time: 2026-03-07

3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-5-(TRIFLUOROMETHYL)-2-PYRIDINYL 1,3-THIAZOL-5-YLMETHYL ETHER
• 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE
• 3-chloro-2-[(1,3-thiazol-5-yl)methoxy]-5-(trifluoromethyl)pyridine
• 5-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxymethyl]-1,3-thiazole

• MDL： MFCD01568199
• Inchi： 1S/C10H6ClF3N2OS/c11-8-1-6(10(12,13)14)2-16-9(8)17-4-7-3-15-5-18-7/h1-3,5H,4H2
• InChI Key： ZNDKGAHMCVYIOF-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1OCC1=CN=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 3.2
• Topological Polar Surface Area: 63.2

Additional information on 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE

Comprehensive Overview of 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE (CAS No. 477846-05-2)

3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE (CAS No. 477846-05-2) is a specialized heterocyclic compound that has garnered significant attention in agrochemical and pharmaceutical research due to its unique structural features. The molecule combines a pyridine core with a thiazole moiety, linked via an ether bridge, and is further functionalized with chloro and trifluoromethyl groups. This combination of substituents enhances its reactivity and potential applications, particularly in the development of novel crop protection agents.

Recent studies highlight the growing demand for trifluoromethylated compounds in modern chemistry, driven by their ability to improve metabolic stability and bioavailability. The presence of the CF3 group in 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE aligns with this trend, making it a subject of interest for researchers exploring sustainable agrochemicals and green chemistry solutions. Searches for "trifluoromethyl pyridine derivatives" and "thiazole-containing pesticides" have surged, reflecting industry focus on eco-friendly alternatives.

The compound's thiazole ring contributes to its versatility, as this heterocycle is widely recognized for its role in bioactive molecules. In agrochemical contexts, thiazole derivatives are frequently employed as fungicides or insecticides, with patents citing their efficacy against resistant pest strains. Meanwhile, the chloro substituent at the 3-position of the pyridine ring offers a handle for further derivatization, enabling the synthesis of libraries for structure-activity relationship (SAR) studies. Such features address common search queries like "how to modify pyridine-based agrochemicals" and "role of heterocycles in pesticide design."

From a synthetic chemistry perspective, CAS No. 477846-05-2 exemplifies advancements in selective etherification and halogenation techniques. Modern protocols emphasize catalytic methods to attach the thiazolylmethoxy group while minimizing byproducts—a topic frequently discussed in forums on "efficient pyridine functionalization." Analytical challenges, such as NMR characterization of CF3-containing compounds, are also relevant to researchers troubleshooting spectral data for similar structures.

Environmental and regulatory considerations further elevate the compound's profile. With increasing scrutiny on persistent organic pollutants (POPs), the design of degradable pyridine analogs has become critical. Here, the thiazole-pyridine hybrid architecture may offer advantages in environmental fate modeling, a point underscored by searches for "biodegradable heterocyclic pesticides." Computational studies predicting the soil adsorption coefficients of such molecules are likewise trending in scientific literature.

In conclusion, 3-CHLORO-2-(1,3-THIAZOL-5-YLMETHOXY)-5-(TRIFLUOROMETHYL)PYRIDINE represents a compelling case study at the intersection of medicinal chemistry and agrochemical innovation. Its structural motifs respond to contemporary demands for target-specificity and environmental compatibility, while synthetic accessibility aligns with industrial scalability. As research continues, this compound may serve as a blueprint for next-generation crop protection agents addressing global food security challenges.